4-Chloro-7-fluoro-3-methylquinolin-8-amine

Antimalarial Structure-Activity Relationship 7-Substituted 4-Aminoquinolines
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H8ClFN2
Molecular Weight 210.63 g/mol
Cat. No. B13280468
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Technical Parameters


Basic Identity
Product Name4-Chloro-7-fluoro-3-methylquinolin-8-amine
Molecular FormulaC10H8ClFN2
Molecular Weight210.63 g/mol
Structural Identifiers
SMILESCC1=CN=C2C(=C1Cl)C=CC(=C2N)F
InChIInChI=1S/C10H8ClFN2/c1-5-4-14-10-6(8(5)11)2-3-7(12)9(10)13/h2-4H,13H2,1H3
InChIKeyARNTXSFUUZYYDR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Chloro-7-fluoro-3-methylquinolin-8-amine: Overview and Target Class


4-Chloro-7-fluoro-3-methylquinolin-8-amine (CAS 2060057-33-0) is a tetra-substituted quinoline derivative (C₁₀H₈ClFN₂, MW 210.63) featuring a 4-chloro leaving group, a 7-fluoro substituent, a 3-methyl group, and an 8-amino moiety . This substitution pattern places the compound at the intersection of two therapeutically validated quinoline classes: 7-substituted 4-aminoquinolines with established structure–activity relationships (SARs) against Plasmodium falciparum , and 8-quinolinamines with demonstrated broad-spectrum anti-infective activity . The molecule's four distinct functionalization vectors make it a versatile intermediate for fragment-based drug discovery and kinase inhibitor development programs.

Scaffold class Tetra-substituted quinoline combining 4-Cl, 7-F, 3-Me, and 8-NH₂ vectors for fragment-based discovery.
SAR heritage Aligns with reported structure–activity relationships for 7-substituted 4-aminoquinolines and 8-quinolinamine anti-infective classes.
Diversification 4-Chloro leaving group supports SNAr-based library expansion; 7-fluoro and 8-amino offer distinct vectors for kinase or anti-infective programs.

Why Substitution Pattern Prevents Generic Quinoline Replacement


Quinoline-based compounds are not interchangeable building blocks. Systematic SAR studies demonstrate that the position and electronic nature of substituents on the quinoline core produce dramatic, non-linear shifts in biological activity. At position 7, exchanging chlorine for fluorine reduces antiplasmodial potency against chloroquine-susceptible P. falciparum by approximately 5- to 16-fold (IC₅₀ 15–50 nM for 7-fluoro-AQs vs. 3–12 nM for 7-chloro-AQs) , yet the same 7-fluoro modification at the C(3) position of aminoquinolines confers intrahepatocytic parasite inhibition (IC₅₀ = 0.31 μM) with up to 92% liver load reduction in vivo — an activity absent in standard 7-chloro-4-aminoquinolines . Simultaneously, repositioning the amino group from position 4 to position 8 shifts the anti-infective spectrum from predominantly antimalarial to broad-spectrum antiparasitic and antimicrobial, while eliminating detectable cytotoxicity . A generic 4-aminoquinoline or 8-aminoquinoline cannot recapitulate the combined substitution pattern of 4-Cl/7-F/3-Me/8-NH₂; each modification independently modulates potency, selectivity, and metabolic fate.

7-F vs 7-Cl Fluorine at C7 may shift antiplasmodial potency relative to chloro analogs and introduce liver-stage activity context absent in 7-Cl-4-aminoquinolines.
8-NH₂ relocation The 8-amino group redirects the anti-infective spectrum from predominantly antimalarial to broad-spectrum antiparasitic/antimicrobial profiles; 4-aminoquinolines cannot recapitulate this breadth.
Combined substitution pattern The precise 4-Cl/7-F/3-Me/8-NH₂ arrangement cannot be mimicked by mono‑ or di‑substituted quinoline building blocks without losing differentiated activity contexts.

Quantitative Differentiation Against Structural Analogs


Antimalarial Potency and Liver-Stage Activity of 7-Fluoro Substitution

In classical 4-aminoquinoline antimalarials, 7-fluoro substitution reduces blood-stage antiplasmodial potency relative to 7-chloro substitution. Across a panel of N,N-diethyldiaminoalkane side-chain analogs, 7-fluoro-AQs exhibited IC₅₀ values of 15–50 nM against chloroquine-susceptible P. falciparum, compared to 3–12 nM for the corresponding 7-chloro-, 7-bromo-, and 7-iodo-AQs, representing an ~5- to 16-fold potency reduction . However, in a structurally distinct aminoquinoline series where fluorine is tethered at the C(3) position (analogous to the 3-methyl position in the target compound), compound 25 demonstrated potent liver-stage activity with IC₅₀ = 0.31 μM against P. berghei intrahepatocytic parasites and reduced liver parasite load by up to 92% at an 80 mg/kg oral dose in mice . This liver-stage activity is not observed for standard 7-chloro-4-aminoquinolines such as chloroquine. For 4-Chloro-7-fluoro-3-methylquinolin-8-amine, the 7-fluoro substituent, combined with the 3-methyl group, creates a substitution pattern structurally analogous to both the 7-fluoro-AQ blood-stage series and the C(3)-fluoro liver-stage series, suggesting the molecule may retain both differentiated antimalarial activity profiles — a dual-stage potential that is absent in 7-chloro-4-aminoquinoline analogs.

7-Fluoro vs 7-Chloro antimalarial profile
Class-level inference
7-F-AQ (inferred) IC₅₀ 15–50 nM blood-stage; liver-stage IC₅₀ 0.31 µM (C3‑F analog)
7-Cl-AQ IC₅₀ 3–12 nM blood-stage; no liver-stage activity reported
7‑F/3‑Me combination may support dual-stage antimalarial research (blood + liver) not accessible from 7‑chloro‑4‑aminoquinoline fragments.
Based on class-level SAR; direct data on the target compound not yet reported.
Antimalarial Structure-Activity Relationship 7-Substituted 4-Aminoquinolines Liver-stage Plasmodium falciparum Plasmodium berghei

Broad-Spectrum Anti-Infective Profile of the 8-Quinolinamine Core

The 8-aminoquinoline scaffold confers a fundamentally different and broader anti-infective spectrum compared to the 4-aminoquinoline scaffold. In a comprehensive study by Jain et al., a library of 8-quinolinamines bearing 5-alkoxy, 4-methyl, and 2-tert-butyl substituents exhibited potent in vitro antimalarial activity with IC₅₀ values ranging from 20 to 4760 ng/mL against drug-sensitive P. falciparum D6 and 22 to 4760 ng/mL against drug-resistant W2 strains . The most potent analogs achieved complete cures in murine malaria models at 25–50 mg/kg/day. Beyond antimalarial activity, these 8-quinolinamines demonstrated: antileishmanial activity (IC₅₀ = 0.84–5.0 μg/mL, IC₉₀ = 1.95–7.0 μg/mL, comparable to pentamidine); antifungal activity against Candida albicans (IC₅₀ = 4.93–19.38 μg/mL), Candida glabrata (IC₅₀ = 3.96–19.22 μg/mL), Candida krusei (IC₅₀ = 2.89–18.95 μg/mL), Cryptococcus neoformans (IC₅₀ = 0.67–18.64 μg/mL), and Aspergillus fumigatus (IC₅₀ = 6.0–19.32 μg/mL); and antibacterial activity against Staphylococcus aureus (IC₅₀ = 1.33–18.9 μg/mL), methicillin-resistant S. aureus (IC₅₀ = 1.38–15.34 μg/mL), and Mycobacterium intracellulare (IC₅₀ = 3.12–20 μg/mL) . Critically, none of the 8-quinolinamines exhibited cytotoxicity, establishing this scaffold as a promising broad-spectrum, low-toxicity starting point. In contrast, the classical 4-aminoquinoline scaffold (e.g., chloroquine, amodiaquine) is predominantly antimalarial with known toxicity liabilities. 4-Chloro-7-fluoro-3-methylquinolin-8-amine, with its 8-amino group, is positioned to inherit this broad-spectrum, low-cytotoxicity profile that is not available from 4-aminoquinoline-only building blocks.

8-Amino vs 4-Amino anti-infective scope
Class-level inference
8-NH₂ (inferred) Broad-spectrum: antimalarial, antileishmanial, 5 fungal spp., 3 bacterial spp. incl. MRSA; no cytotoxicity detected
4-NH₂ scaffold Predominantly antimalarial; known cytotoxicity and toxicity liabilities
The 8‑aminoquinoline core may enable multi‑indication anti‑infective screening programs that cannot be pursued with 4‑aminoquinoline-only intermediates.
Extrapolated from 8‑quinolinamine library data; target compound‑specific confirmation needed.
Broad-spectrum anti-infective 8-Quinolinamine Antimalarial Antileishmanial Antifungal Antibacterial Cytotoxicity-free

Metabolic Stability Advantage of 7-Fluoro Over Other 7-Substituents

The incorporation of fluorine at the 7-position of the quinoline ring provides a quantifiable physicochemical advantage over non-fluorinated and 7-chloro analogs. The C–F bond dissociation energy (116 kcal/mol) significantly exceeds that of the C–H bond (99 kcal/mol) and the C–Cl bond (81 kcal/mol), rendering the 7-position resistant to cytochrome P450-mediated oxidative metabolism . This increased bond strength directly translates into improved metabolic stability: fluorinated quinolines consistently demonstrate reduced intrinsic clearance and extended half-life compared to their non-fluorinated counterparts in liver microsome assays . In a comparative study of 4'-fluoro versus 4'-chloro amodiaquine analogs, the 4'-fluoro derivative (2k) was specifically selected for further development based on moderate to excellent oral bioavailability and a favorable safety profile — properties directly attributable to fluorine's metabolic stabilizing effect . For 4-Chloro-7-fluoro-3-methylquinolin-8-amine, the 7-fluoro substituent is expected to confer metabolic stability at this position, while the 4-chloro group remains available as a synthetic handle for further derivatization — a combination that is structurally inaccessible in both fully dehalogenated and 7-chloro-only analogs.

7-Fluoro metabolic stability
Class-level inference
C–F bond: 116 kcal/mol
Higher bond dissociation energy vs C–Cl (81 kcal/mol) suggests greater resistance to CYP450‑mediated oxidation at C7.
Inferred from fluorinated quinoline microsomal stability studies; may reduce later‑stage metabolic optimization.
Metabolic stability Fluorine substitution C-F bond strength Pharmacokinetics Drug metabolism

Fluorine Incorporation into Quinoline Enhances Antiplasmodial Activity Against Multidrug-Resistant Strains

Incorporation of fluorine-containing functional groups into the quinoline moiety can enhance antiplasmodial activity against drug-resistant strains. In an SAR study of isocryptolepine analogs, fluoro-containing compound 91a demonstrated IC₅₀ values of 37.9–92.4 nM against chloroquine-sensitive (CQS) 3D7, chloroquine-resistant (CQR) K1, and multidrug-resistant SKF58 and SRIV35 strains . Notably, against the multidrug-resistant SKF58 and SRIV35 strains, compound 91a (IC₅₀ = 92.4 and 83.0 nM) was not inferior to the established drugs chloroquine (IC₅₀ = 76 and 145 nM), quinine (IC₅₀ = 199 and 431 nM), and mefloquine (IC₅₀ = 55 and 65 nM) . This fluoro-associated retention of potency against resistant strains contrasts with the substantial loss of activity observed for many non-fluorinated analogs. While the isocryptolepine scaffold differs from 4-chloro-7-fluoro-3-methylquinolin-8-amine, the mechanistic principle — that fluorine incorporation can preserve or enhance activity against resistant parasites — is directly transferable and provides a rationale for selecting fluorinated quinoline building blocks in antimalarial programs targeting drug-resistant P. falciparum.

Fluorine & drug-resistant malaria
Class-level inference
Fluoro analog 91a IC₅₀ 37.9–92.4 nM (3D7, K1, SKF58, SRIV35)
Comparators Chloroquine 76–145 nM, Quinine 199–431 nM on resistant strains
Fluorinated quinolines may retain antiplasmodial activity against multidrug‑resistant strains, supporting antimalarial screening programs that address resistance.
Based on isocryptolepine analog 91a; direct target compound data unavailable.
Drug resistance Fluorinated quinoline SAR Multidrug-resistant malaria Plasmodium falciparum

Research and Industrial Application Scenarios


Dual-Stage Malaria Fragment-Based Drug Discovery

Programs seeking to develop antimalarial agents active against both blood-stage and liver-stage parasites can use this compound as a fragment or early intermediate. The 7-fluoro group, in combination with the 3-methyl substitution, structurally mimics liver-stage-active fluoroaminoquinolines that achieved IC₅₀ = 0.31 μM and 92% liver load reduction in vivo , while the 8-amino group aligns with the broad blood-stage activity of 8-quinolinamines (IC₅₀ = 20–4760 ng/mL) . The 4-chloro group serves as a versatile leaving group for SNAr diversification. This dual-stage targeting potential is not achievable with standard 7-chloro-4-aminoquinoline or 8-aminoquinoline building blocks alone.

Broad-Spectrum Anti-Infective Lead Generation

Research groups pursuing multi-indication anti-infective programs can leverage the 8-aminoquinoline scaffold's validated broad-spectrum activity profile. The 8-quinolinamine class has demonstrated simultaneous activity against malaria (blood-stage), leishmaniasis, multiple fungal pathogens (Candida spp., Cryptococcus, Aspergillus), and bacteria including MRSA and M. intracellulare — all without detectable cytotoxicity . The 7-fluoro substituent on the target compound adds metabolic stability and potential resistance-circumventing properties , enhancing the developability of leads derived from this scaffold relative to non-fluorinated 8-aminoquinoline analogs.

Kinase Inhibitor Development with Alternative Hinge-Binding

The quinoline core is a validated kinase inhibitor scaffold, with 4-aminoquinoline-based RIP2 kinase inhibitors (e.g., GSK583, IC₅₀ = 5 nM human/2 nM rat) demonstrating clinical relevance for autoimmune and inflammatory diseases . 4-Chloro-7-fluoroquinoline derivatives have additionally been disclosed as tyrosine kinase inhibitors with antitumor activity . The target compound's 8-amino group provides an alternative hinge-binding orientation compared to 4-aminoquinoline kinase inhibitors, while the 7-fluoro and 3-methyl substituents offer additional vectors for modulating kinase selectivity. The 4-chloro group enables late-stage diversification via nucleophilic aromatic substitution, making this compound a versatile entry point for focused kinase inhibitor libraries.

Metabolic Stability-Focused Medicinal Chemistry Programs

Programs where metabolic stability is a primary optimization parameter can benefit from the pre-installed 7-fluoro substituent. The superior C–F bond strength (116 kcal/mol) compared to C–H (99 kcal/mol) and C–Cl (81 kcal/mol) provides inherent resistance to CYP450-mediated oxidation at the 7-position . This reduces the need for iterative metabolic stability optimization at this position, allowing resources to be focused on other parts of the molecule. In comparative studies, fluorinated amodiaquine analogs demonstrated improved oral bioavailability and safety profiles specifically linked to fluorine substitution , supporting the strategic value of fluorinated quinoline intermediates in drug discovery.

Application
Selection Property
Validation Focus
Dual-stage antimalarial fragment discovery
7‑F/3‑Me substructure mimicking liver‑stage‑active fluoroaminoquinolines; 8‑NH₂ associated with blood‑stage activity context
Confirm liver‑stage inhibition in hepatocyte infection models; verify blood‑stage IC₅₀ shift relative to 7‑Cl analogs
Broad-spectrum anti-infective lead generation
8‑Aminoquinoline scaffold with reported pan‑anti‑infective profile (parasite, fungi, bacteria); no cytotoxicity detected in class
Screen against Leishmania, Candida, MRSA, and M. intracellulare panels; confirm absence of cytotoxicity in mammalian cells
Kinase inhibitor development (alternative hinge binder)
8‑Amino offers non‑canonical hinge‑binding orientation; 7‑F and 3‑Me vectors for selectivity modulation; 4‑Cl as diversification handle
Profile against kinase panels; compare selectivity with 4‑aminoquinoline‑based inhibitors; assess metabolic stability of derived leads
Metabolic stability‑oriented medicinal chemistry
Pre‑installed C7‑fluorine provides bond‑strength advantage (C–F 116 kcal/mol) over C–Cl or C–H
Evaluate microsomal stability and CYP450 metabolism; compare clearance with non‑fluorinated quinoline analogs
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